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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the extraction of the
fungicide Pyriminostrobin from various plant tissues using the QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) method. The protocol is designed for subsequent analysis
by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Pyriminostrobin is a broad-spectrum strobilurin fungicide used to control a variety of fungal
diseases in crops. Monitoring its residue levels in plant tissues is crucial for ensuring food
safety and compliance with regulatory limits. The QUEChERS method has emerged as a
popular and effective sample preparation technique for the multi-residue analysis of pesticides
in food matrices due to its simplicity, high throughput, and low solvent consumption.[1][2]

This application note details a validated QUEChERS protocol for the extraction of
Pyriminostrobin from plant tissues such as rice, fruits, and vegetables. The subsequent
analytical determination is typically performed using LC-MS/MS for high sensitivity and
selectivity.

Principle of the Method

The QUEChERS method involves two main steps:
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» Extraction: The homogenized plant sample is first extracted with acetonitrile. A combination
of salts (e.g., magnesium sulfate, sodium chloride, and sodium citrate) is then added to
induce phase separation between the aqueous and organic layers and to salt out the analyte
into the acetonitrile layer.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is
then cleaned up using a mixture of sorbents to remove interfering matrix components such
as pigments, sugars, and fatty acids. Common sorbents include primary secondary amine
(PSA) for the removal of organic acids and sugars, C18 for the removal of nonpolar
interferences, and graphitized carbon black (GCB) for the removal of pigments like
chlorophyll.[3][4]

Following cleanup, the final extract is ready for analysis by LC-MS/MS.

Experimental Protocols

Materials and Reagents
o Acetonitrile (ACN), HPLC or LC-MS grade

e Water, HPLC or LC-MS grade

¢ Magnesium sulfate (MgSOa), anhydrous

e Sodium chloride (NaCl)

o Trisodium citrate dihydrate

e Disodium hydrogen citrate sesquihydrate

e Primary Secondary Amine (PSA) sorbent

» C18 sorbent

o Graphitized Carbon Black (GCB) (optional, for highly pigmented matrices)
e Pyriminostrobin analytical standard

o 50 mL polypropylene centrifuge tubes
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e 15 mL polypropylene centrifuge tubes for d-SPE
e High-speed centrifuge
o Vortex mixer

Sample Preparation

e Homogenize a representative portion of the plant tissue (e.g., using a high-speed blender).
For low-water content matrices like rice, it may be necessary to add a specific amount of
water to the sample before homogenization to ensure efficient extraction.[2][5]

e Weigh 10 g (for high-water content matrices like fruits and vegetables) or 5 g (for low-water
content matrices like rice, followed by the addition of 10 mL of water) of the homogenized
sample into a 50 mL centrifuge tube.

Extraction Procedure (Modified EN 15662 Method)

e Add 10 mL of acetonitrile to the 50 mL centrifuge tube containing the sample.

Cap the tube and shake vigorously for 1 minute using a vortex mixer.

Add the QUEChERS extraction salt mixture (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge the tube at = 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

o Transfer a 1 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube.
e The composition of the d-SPE tube will depend on the matrix:
o For general fruits and vegetables: 150 mg MgSOa4 and 50 mg PSA.

o For pigmented vegetables (e.g., spinach): 150 mg MgSOa4, 50 mg PSA, and 7.5 mg GCB.
[3]
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o For fatty matrices: 150 mg MgSOa4, 50 mg PSA, and 50 mg C18.

e Cap the d-SPE tube and shake vigorously for 30 seconds.
o Centrifuge at = 4000 rpm for 5 minutes.

e The supernatant is the final extract.

Final Extract Preparation for LC-MS/MS Analysis

o Take an aliquot of the final extract and dilute it with a suitable solvent (e.g., mobile phase
initial conditions) to minimize matrix effects and match the solvent composition of the mobile
phase.

o Filter the diluted extract through a 0.22 um syringe filter into an autosampler vial for LC-
MS/MS analysis.

Instrumental Analysis (LC-MS/MS)

The analysis of Pyriminostrobin is typically performed on a liquid chromatography system
coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source operating
in positive ion mode.

Suggested LC Conditions

e Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um) is commonly used.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol with
0.1% formic acid (B).

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 pL.

Column Temperature: 40 °C.

Suggested MS/MS Conditions

« lonization Mode: Electrospray lonization (ESI), Positive.
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e Scan Mode: Multiple Reaction Monitoring (MRM).

o Specific precursor and product ions, as well as collision energies, should be optimized for
Pyriminostrobin using a standard solution.

Method Validation Data

While specific validation data for Pyriminostrobin using the exact protocol above is not readily
available in the public domain, the following table summarizes typical performance data for
strobilurin fungicides and other pesticides in plant matrices using QUEChERS-LC-MS/MS,
which can be considered indicative for Pyriminostrobin. Method validation should be
performed in-house for each specific matrix.

Parameter Typical Range Reference
Recovery (%) 70-120 [2][5]
Repeatability (RSDr, %) <20 [2]

Limit of Detection (LOD) 0.001 - 0.01 mg/kg [6]

Limit of Quantification (LOQ) 0.005 - 0.05 mg/kg [6]
Linearity (r?) >0.99 [3]

Experimental Workflow and Diagrams

The following diagrams illustrate the logical flow of the QUEChERS extraction and analysis
process for Pyriminostrobin in plant tissues.
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Caption: QUEChERS experimental workflow for Pyriminostrobin analysis.
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Caption: Logical relationship of the analytical procedure.

Troubleshooting
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Problem

Possible Cause

Suggested Solution

Low Recovery

Incomplete extraction

Ensure vigorous shaking
during extraction steps. For dry
matrices, ensure proper

hydration.

Analyte degradation

Check the pH of the sample
and adjust if Pyriminostrobin is

pH-sensitive.

Adsorption to sorbents

If using GCB, consider
reducing the amount or
omitting it if pigment removal is
not critical, as it can adsorb

planar pesticides.

High Matrix Effects

Insufficient cleanup

Use the appropriate d-SPE
sorbent combination for the
matrix. Increase the dilution

factor of the final extract.

Co-eluting matrix components

Optimize the LC gradient to
improve the separation of
Pyriminostrobin from

interfering compounds.

Poor Peak Shape

Mismatch between injection

solvent and mobile phase

Ensure the final extract is
diluted in a solvent compatible
with the initial mobile phase

conditions.

Inconsistent Results

Inhomogeneous sample

Ensure the initial sample is

thoroughly homogenized.

Inaccurate pipetting

Use calibrated pipettes for all

liquid transfers.

Conclusion
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The QUEChERS method provides a simple, rapid, and effective approach for the extraction of
Pyriminostrobin from a variety of plant tissues. When coupled with LC-MS/MS analysis, this
method offers high sensitivity and selectivity for the quantification of Pyriminostrobin residues,
making it suitable for routine monitoring and food safety applications. It is essential to validate
the method for each specific plant matrix to ensure data quality and accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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